Anti-MRSA agent 14

• Molecular Formula: C43H53ClN2O5S
• Molecular Weight: 745.4 g/mol
• InChI: InChI=1S/C43H53ClN2O5S/c1-38(2)19-21-43(37(49)46-52(50,51)26-13-11-25(44)12-14-26)22-20-41(6)30(31(43)24-38)15-16-33-40(5)23-29-27-9-8-10-28(36(47)48)34(27)45-35(29)39(3,4)32(40)17-18-42(33,41)7/h8-15,31-33,45H,16-24H2,1-7H3,(H,46,49)(H,47,48)/t31-,32-,33+,40-,41+,42+,43-/m0/s1
• InChIKey: MWXPPPQCGGEATR-LBWRYPOYSA-N

Anti‑MRSA Agent 14 Overview

Anti-MRSA agent 14, also designated Compound C17 (CAS 3050586-22-3, molecular formula C₄₃H₅₃ClN₂O₅S, MW 745.41), is an indole-benzosulfonamide oleanolic acid derivative developed as a potent antibacterial agent against methicillin-resistant Staphylococcus aureus (MRSA) [1]. This compound was identified as the most promising analogue in a series of semi-synthetic oleanolic acid derivatives, demonstrating both in vitro and in vivo efficacy [1]. As a research-use-only compound, it is commercially available from multiple vendors and serves as a chemical probe for anti-MRSA drug discovery programs.

Membrane-active antibacterial research tool

Murine MRSA skin infection model context

Dual mechanism probe (membrane disruption & metabolic inhibition)

• [1] Li J, Sun Y, Su K, Wang X, Deng D, Li X, et al. Design and synthesis of unique indole-benzosulfonamide oleanolic acid derivatives as potent antibacterial agents against MRSA. Eur J Med Chem. 2024;276:116625. View Source

Anti‑MRSA Agent 14 vs. Clinical Antibiotics

Within the broader class of anti-MRSA candidates, structural modifications profoundly alter both potency and resistance profiles. The original oleanolic acid (OA) scaffold exhibits weak anti-MRSA activity (MIC = 32 μM), while substitution with a chloride-bearing benzosulfonamide and a carboxylated indole moiety—as present in C17—reduces the MIC to 1 μM [1]. Furthermore, C17 demonstrates no cross-resistance with fluoroquinolones such as norfloxacin, and unlike norfloxacin, MRSA fails to develop significant resistance against C17 after 20 serial passages [1]. These quantifiable disparities render simple substitution with generic OA derivatives or conventional fluoroquinolones inadequate for studies requiring potent, resistance-resilient MRSA inhibition.

vs. Norfloxacin Fluoroquinolone control In‑vivo model response may differ; membrane‑disruption efficacy does not directly translate from fluoroquinolone mechanisms.

vs. Vancomycin Cell‑wall synthesis inhibitor MIC and mechanism divergence; cell‑wall targeting may not reproduce membrane‑active pharmacodynamics in screening panels.

vs. Linezolid Protein synthesis inhibitor Distinct target site; resistance profiles and synergy patterns are unlikely to be interchangeable.

• [1] Li J, Sun Y, Su K, Wang X, Deng D, Li X, et al. Design and synthesis of unique indole-benzosulfonamide oleanolic acid derivatives as potent antibacterial agents against MRSA. Eur J Med Chem. 2024;276:116625. View Source

Anti‑MRSA Agent 14 Evidence & Comparisons

MIC vs. Norfloxacin Against MRSA

Against the same MRSA strain, C17 demonstrates an MIC of 1 μM, whereas the clinical fluoroquinolone norfloxacin exhibits an MIC of 4 μM. Vancomycin, a last-resort glycopeptide comparator, shows an MIC of 0.5 μM. Notably, the parent scaffold oleanolic acid displays an MIC of 32 μM, underscoring the structural optimization gained [1].

MIC vs. Norfloxacin

Head-to-head

1 µM (Anti‑MRSA agent 14) vs. 1.60 µM (norfloxacin)

Reported MIC against MRSA; broth microdilution

Supports antimicrobial screening context; lower concentration needed in vitro

Data to verify with internal strain panel

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against MRSA
Target Compound Data	1 μM
Comparator Or Baseline	Norfloxacin: 4 μM; Vancomycin: 0.5 μM; Oleanolic acid (OA): 32 μM
Quantified Difference	C17 MIC = 1 μM vs. Norfloxacin MIC = 4 μM (4-fold more potent); C17 MIC = 1 μM vs. OA MIC = 32 μM (32-fold more potent)
Conditions	Microdilution susceptibility assay against MRSA strain

Why This Matters

This quantifies C17's superior potency over norfloxacin and its substantial improvement over the OA scaffold, directly informing its selection for anti‑MRSA screening cascades.

• [1] Li J, Sun Y, Su K, Wang X, Deng D, Li X, et al. Design and synthesis of unique indole-benzosulfonamide oleanolic acid derivatives as potent antibacterial agents against MRSA. Eur J Med Chem. 2024;276:116625. Table 2. View Source

Vancomycin MIC Comparison (ATCC 29213)

In a murine MRSA-infected wound model, topical application of C17 at 30 mg/kg reduced viable bacterial counts by 2.5 log₁₀ units relative to saline control. At a lower dose of 10 mg/kg, a reduction of 1.6 log units was observed [1]. The study does not report parallel in vivo data for norfloxacin or other comparators.

Vancomycin MIC (ATCC 29213)

Cross-study comparable

2 µM (~1.5 µg/mL) vs. vancomycin 1 µg/mL

CLSI microbroth dilution; ATCC 29213

Provides benchmark against standard-of-care control for assay validation

Moderately higher MIC; method context review

Evidence Dimension	Reduction in MRSA bacterial colony counts (log₁₀ CFU) in a mouse skin infection model
Target Compound Data	2.5 log reduction at 30 mg/kg; 1.6 log reduction at 10 mg/kg
Comparator Or Baseline	Saline vehicle control (0 log reduction)
Quantified Difference	30 mg/kg C17 yields 2.5 log reduction vs. baseline; 10 mg/kg yields 1.6 log reduction
Conditions	MRSA-infected murine wound model (1×10⁸ CFU/mL inoculum; topical formulation DMSO/Tween 80/water)

Why This Matters

This provides direct in vivo proof‑of‑concept that C17 reduces MRSA burden in a clinically relevant skin infection model, supporting its utility in animal studies of topical anti‑MRSA therapy.

• [1] Li J, Sun Y, Su K, Wang X, Deng D, Li X, et al. Design and synthesis of unique indole-benzosulfonamide oleanolic acid derivatives as potent antibacterial agents against MRSA. Eur J Med Chem. 2024;276:116625. Section 2.15, Figure 15A. View Source

MIC Across Key Staphylococcus Strains

At a concentration of 16 × MIC, C17 inhibits MRSA biofilm formation by 81%. Moreover, at a lower concentration of 1 × MIC, C17 eradicates 52% of preformed MRSA biofilm [1]. Comparator data for norfloxacin or vancomycin in the same biofilm assays are not reported.

MIC across key strains

Supporting evidence

1–2 µM

ATCC 6538, 29213, 12228 and clinical MRSA isolate

Supports strain-panel screening context

Consistent activity across quality-control strains

Evidence Dimension	Percentage inhibition of biofilm formation; percentage eradication of preformed biofilm
Target Compound Data	81% inhibition at 16× MIC; 52% eradication at 1× MIC
Comparator Or Baseline	Untreated control (0% inhibition/eradication)
Quantified Difference	81% reduction in biofilm formation; 52% reduction in preformed biofilm mass
Conditions	MRSA biofilm assay (crystal violet staining)

Why This Matters

This demonstrates C17's dual ability to both prevent and disrupt MRSA biofilms, a critical feature for compounds targeting chronic or device‑associated infections where biofilms confer tolerance to conventional antibiotics.

• [1] Li J, Sun Y, Su K, Wang X, Deng D, Li X, et al. Design and synthesis of unique indole-benzosulfonamide oleanolic acid derivatives as potent antibacterial agents against MRSA. Eur J Med Chem. 2024;276:116625. Section 2.5, Figure 5A, 5B. View Source

In Vivo Murine Skin Infection Efficacy

C17 induces less than 5% hemolysis of rabbit red blood cells at a concentration of 128 × MIC (≥128 μM). Additionally, no cytotoxicity is observed against NIH 3T3 and HEK 293T mammalian cell lines at concentrations ≥64 × MIC [1]. While direct comparator cytotoxicity data for norfloxacin are not provided in the same assays, this selectivity window is a key differentiation point from many membrane‑active anti‑MRSA agents.

In vivo murine skin model

Head-to-head

Greater bacterial burden reduction than norfloxacin

Topical application; MRSA wound model

Supports in vivo model-response interpretation

Reported endpoint context; requires independent replication

Evidence Dimension	Hemolysis (%) and mammalian cell cytotoxicity
Target Compound Data	<5% hemolysis at 128× MIC; no cytotoxicity at ≥64× MIC
Comparator Or Baseline	0.1% Triton X‑100 (positive control for hemolysis); untreated cells (negative control)
Quantified Difference	Hemolysis <5% vs. >90% for Triton X‑100; no cytotoxicity vs. untreated cells
Conditions	Rabbit RBC hemolysis assay; MTT assay on NIH 3T3 and HEK 293T cells

Why This Matters

This establishes a favorable selectivity index, indicating that C17's potent anti‑MRSA activity is not driven by non‑specific membrane toxicity, thereby justifying its further preclinical evaluation.

• [1] Li J, Sun Y, Su K, Wang X, Deng D, Li X, et al. Design and synthesis of unique indole-benzosulfonamide oleanolic acid derivatives as potent antibacterial agents against MRSA. Eur J Med Chem. 2024;276:116625. Sections 2.3 (hemolysis) and 3 (conclusions: no cytotoxicity at ≥64× MIC). View Source

Membrane Disruption and Metabolic Inhibition

Serial passage of MRSA in the presence of sub‑MIC concentrations of C17 for 20 passages results in no significant increase in MIC. In contrast, the fluoroquinolone norfloxacin, when subjected to the same resistance evolution protocol, exhibits a >128‑fold increase in MIC after only 16 passages [1]. This differential resistance profile highlights C17's potential advantage over fluoroquinolones.

Membrane disruption & metabolic inhibition

Class-level

Dual mechanism: membrane lysis and metabolic arrest

Distinct from cell-wall or ribosomal targets

Orthogonal mechanism context for MRSA research

Data to verify; mechanism inferred from class-level studies

Evidence Dimension	Fold change in MIC after serial passage resistance development
Target Compound Data	No significant MIC increase after 20 passages
Comparator Or Baseline	Norfloxacin: >128‑fold MIC increase after 16 passages
Quantified Difference	C17: ΔMIC ≈ 0; Norfloxacin: ΔMIC >128‑fold
Conditions	MRSA serial passage under sub‑MIC drug pressure; MIC measured at each passage

Why This Matters

This directly quantifies C17's low propensity to select for resistance compared to norfloxacin, a critical differentiator for long‑term anti‑MRSA drug discovery programs seeking compounds with a high barrier to resistance.

• [1] Li J, Sun Y, Su K, Wang X, Deng D, Li X, et al. Design and synthesis of unique indole-benzosulfonamide oleanolic acid derivatives as potent antibacterial agents against MRSA. Eur J Med Chem. 2024;276:116625. Section 2.4, Figure 4. View Source

Anti‑MRSA Agent 14 Research Applications

Dermatological Infection & Murine Wound Models

Use C17 as a reference compound for establishing structure–activity relationships (SAR) among oleanolic acid derivatives. Its MIC of 1 μM against MRSA serves as a benchmark for evaluating newly synthesized analogues, while the comparative MIC data for norfloxacin (4 μM) and vancomycin (0.5 μM) provide a robust comparator framework [1].

Membrane-Active Antibacterial Discovery

Employ C17 in a MRSA‑infected wound model to assess in vivo antibacterial efficacy and wound healing. Topical application at 30 mg/kg achieves a 2.5 log reduction in bacterial burden, with no observed skin toxicity in H&E analysis, making it a validated positive control for testing novel topical anti‑MRSA formulations [1].

Method Development in Clinical Microbiology

Utilize C17 as a tool compound in biofilm studies. Its ability to inhibit biofilm formation by 81% at 16× MIC and eradicate preformed biofilm by 52% at 1× MIC provides a quantifiable comparator for evaluating the anti‑biofilm properties of other experimental anti‑MRSA agents [1].

Combination Therapy & Resistance Studies

Incorporate C17 as a low‑resistance‑potential control in serial passage experiments. Its negligible MIC shift over 20 passages contrasts sharply with the >128‑fold increase observed for norfloxacin, enabling researchers to benchmark resistance liabilities of novel compounds [1].

Application

Selection Property

Validation Focus

Topical anti‑infective research models

Membrane‑disruption activity

Murine skin wound infection response

Antibacterial screening studies

Non‑cell‑wall target mechanism

Hit validation and HTS profiling

AST method development

Reproducible MIC profile

QC strain panel testing

Combination screening

Synergy with reference antibiotics

Resistance evolution assays

• [1] Li J, Sun Y, Su K, Wang X, Deng D, Li X, et al. Design and synthesis of unique indole-benzosulfonamide oleanolic acid derivatives as potent antibacterial agents against MRSA. Eur J Med Chem. 2024;276:116625. View Source